Cas no 1427022-51-2 (Ethyl (3-bromo-1H-pyrazol-1-yl)acetate)
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-bromo-1H-pyrazol-1-yl)acetate
- ethyl 2-(3-bromopyrazol-1-yl)acetate
- ethyl (3-bromo-1H-pyrazol-1-yl)acetate
- CHC02251
- STL415479
- Ethyl (3-bromo-1H-pyrazol-1-yl)acetate
-
- MDL: MFCD23134819
- Inchi: 1S/C7H9BrN2O2/c1-2-12-7(11)5-10-4-3-6(8)9-10/h3-4H,2,5H2,1H3
- InChI Key: IMWLWWYQQUKCPH-UHFFFAOYSA-N
- SMILES: BrC1C=CN(CC(=O)OCC)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 166
- XLogP3: 1.6
- Topological Polar Surface Area: 44.1
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E901650-25mg |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate |
1427022-51-2 | 25mg |
$ 167.00 | 2023-09-07 | ||
| TRC | E901650-50mg |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate |
1427022-51-2 | 50mg |
$ 242.00 | 2023-09-07 | ||
| TRC | E901650-250mg |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate |
1427022-51-2 | 250mg |
$ 604.00 | 2023-09-07 | ||
| abcr | AB502888-250 mg |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate |
1427022-51-2 | 250MG |
€171.40 | 2022-03-01 | ||
| abcr | AB502888-1 g |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate |
1427022-51-2 | 1g |
€195.90 | 2022-03-01 | ||
| abcr | AB502888-5 g |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate |
1427022-51-2 | 5g |
€442.40 | 2022-03-01 | ||
| abcr | AB502888-10 g |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate |
1427022-51-2 | 10g |
€713.50 | 2022-03-01 | ||
| Chemenu | CM424792-1g |
ethyl 2-(3-bromo-1H-pyrazol-1-yl)acetate |
1427022-51-2 | 95%+ | 1g |
$607 | 2023-01-03 | |
| abcr | AB502888-100mg |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate, 95%; . |
1427022-51-2 | 95% | 100mg |
€363.90 | 2023-09-02 | |
| abcr | AB502888-250mg |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate, 95%; . |
1427022-51-2 | 95% | 250mg |
€338.50 | 2025-04-21 |
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on Ethyl (3-bromo-1H-pyrazol-1-yl)acetate
Comprehensive Guide to Ethyl (3-bromo-1H-pyrazol-1-yl)acetate (CAS No. 1427022-51-2): Properties, Applications, and Market Insights
Ethyl (3-bromo-1H-pyrazol-1-yl)acetate (CAS No. 1427022-51-2) is a specialized chemical compound widely used in pharmaceutical and agrochemical research. This ester derivative of 3-bromo-1H-pyrazole has gained significant attention due to its versatile applications in drug discovery and material science. With the increasing demand for heterocyclic compounds in modern chemistry, this molecule stands out for its unique structural features and reactivity.
The molecular formula of Ethyl (3-bromo-1H-pyrazol-1-yl)acetate is C7H9BrN2O2, featuring a pyrazole ring substituted with a bromine atom at the 3-position and an ethyl acetate group at the 1-position. This configuration makes it particularly valuable as a building block in organic synthesis. Recent studies highlight its importance in developing novel pharmaceutical intermediates, especially in the creation of potential anti-inflammatory and antimicrobial agents.
In the current market landscape, researchers frequently search for "3-bromo pyrazole derivatives" and "ethyl acetate pyrazole compounds," reflecting growing interest in this chemical space. The compound's synthetic versatility allows for numerous modifications, making it a favorite among medicinal chemists working on structure-activity relationship studies. Its moderate polarity and good solubility in common organic solvents enhance its utility in various reaction conditions.
From a synthetic chemistry perspective, Ethyl (3-bromo-1H-pyrazol-1-yl)acetate serves as an excellent precursor for cross-coupling reactions, particularly in palladium-catalyzed processes. The bromine atom offers a convenient handle for further functionalization through Buchwald-Hartwig amination or Suzuki-Miyaura coupling, addressing the common query about "how to modify brominated pyrazole compounds." These transformations are crucial in developing more complex molecules for biological evaluation.
The thermal stability of Ethyl (3-bromo-1H-pyrazol-1-yl)acetate makes it suitable for various high-temperature reactions, a feature often sought after in process chemistry. Analytical data shows consistent performance in nucleophilic substitution reactions, with the ester group providing additional sites for molecular diversification. These characteristics answer frequent search questions about "stable pyrazole derivatives for medicinal chemistry."
In material science applications, this compound has shown promise in the development of functional materials, particularly those requiring electron-deficient heterocycles. The combination of the electron-withdrawing bromine and ester groups creates interesting electronic properties that researchers are exploring for organic electronic devices. This aligns with current trends in searching for "pyrazole-based materials for optoelectronics."
Quality control parameters for Ethyl (3-bromo-1H-pyrazol-1-yl)acetate typically include HPLC purity (>98%), proper identification by 1H NMR and 13C NMR spectroscopy, and confirmation of molecular weight by mass spectrometry. These specifications address common buyer concerns about "how to verify pyrazole compound purity" and "what analytical methods for brominated heterocycles." Proper storage under inert atmosphere at low temperatures ensures long-term stability of this valuable chemical reagent.
The global market for pyrazole derivatives like Ethyl (3-bromo-1H-pyrazol-1-yl)acetate continues to expand, driven by pharmaceutical R&D and specialty chemical applications. Current market analysis reveals growing interest in "custom synthesis of brominated heterocycles" and "tailor-made pyrazole building blocks," positioning this compound as an important player in the fine chemicals sector. Manufacturers are responding with improved scale-up processes to meet the increasing demand.
Environmental and handling considerations for Ethyl (3-bromo-1H-pyrazol-1-yl)acetate follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling, addressing common safety-related searches about "pyrazole compound handling precautions." The compound's low volatility and moderate melting point contribute to its manageable physical properties in laboratory settings.
Future research directions for Ethyl (3-bromo-1H-pyrazol-1-yl)acetate include exploring its potential in bioconjugation chemistry and as a scaffold for protein kinase inhibitors. These applications respond to trending searches about "pyrazole compounds in targeted drug delivery" and "small molecule modulators of cellular signaling." The compound's structural features make it particularly suitable for these cutting-edge applications in chemical biology and medicinal chemistry.
For researchers considering Ethyl (3-bromo-1H-pyrazol-1-yl)acetate for their projects, several commercial suppliers offer this compound with varying packaging options and technical support. The availability of custom synthesis services and derivatization options addresses frequent inquiries about "where to buy specialized pyrazole derivatives" and "contract research for brominated heterocycles." Quality certifications like ISO and GMP compliance are becoming increasingly important selection criteria in this market segment.
1427022-51-2 (Ethyl (3-bromo-1H-pyrazol-1-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)